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Compound of Interest

Compound Name: cis-1,2-Cyclooctanediol

CAS No.: 27607-33-6

Cat. No.: B3120902

Get Quote

Introduction: Beyond the SDS
As scientists, we often treat disposal as an afterthought—a box to check after the experiment.

However, for cyclic diols like cis-1,2-cyclooctanediol (CAS: 5695-31-8), improper waste

stream management can lead to downstream regulatory non-compliance or, worse, unintended

reactivity in waste consolidation containers.

While this compound is not classified as P-listed or U-listed acute hazardous waste under

RCRA (Resource Conservation and Recovery Act), its hydroxyl functionality makes it a

reducing agent capable of energetic reactions if inadvertently mixed with strong oxidizers in a

waste drum.[1] This guide provides a field-proven, self-validating disposal workflow that

ensures safety, regulatory compliance, and environmental stewardship.

Part 1: Chemical Intelligence & Hazard Logic
Before initiating disposal, you must understand the physicochemical profile that dictates the

waste stream.

Table 1: Physicochemical & Hazard Profile
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Property Data Point Operational Implication

Physical State Solid (White powder/crystals)

Requires solid waste

segregation unless in solution.

[1]

Melting Point 30–38 °C (Isomer dependent)

Low melting point; store away

from heat sources to prevent

fusion in waste containers.[1]

Solubility
Soluble in water & polar

organics

Mobile in aqueous

environments; do not drain

dispose.[1]

GHS Classification
Skin Irrit. 2, Eye Dam. 1, STOT

SE 3

PPE Mandatory: Nitrile gloves

and safety glasses are non-

negotiable.

Reactivity Reducing agent (Diol)

CRITICAL: Incompatible with

strong oxidizers (e.g., Nitric

Acid, Perchlorates).

Expert Insight: The primary risk with cis-1,2-cyclooctanediol is not acute toxicity, but waste

stream incompatibility.[1] A common lab error is discarding solid diols into trash bins containing

oxidizing residues (like permanganates), creating a potential fire hazard.[1]

Part 2: Waste Stream Segregation (The Decision Matrix)
To ensure a self-validating system, use the following logic flow to determine the correct waste

stream. This prevents the "universal waste bin" error.[1]

Figure 1: Disposal Decision Tree
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START: Waste Identification

Is the material Solid or in Solution?

Pure Solid / Residue

Solid

Solution / Reaction Mix

Liquid

Is it contaminated with
Oxidizers or Heavy Metals?

Non-Halogenated
Organic Solid Waste

No

Segregated Hazardous
Solid Waste

Yes (STOP)

Identify Primary Solvent

Halogenated Solvent
(e.g., DCM, Chloroform)

Halogenated

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

Organic/Flammable

Aqueous Solution
(Water/Buffer)

Water Based

Click to download full resolution via product page

Caption: Logical workflow for categorizing cis-1,2-cyclooctanediol waste based on physical

state and solvent matrix.

Part 3: Operational Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Use this for expired inventory, spill cleanup residues, or excess weighing powder.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

"Solid Organic Waste" drum.[1]

Labeling: Affix a hazardous waste label.

Constituents: "cis-1,2-Cyclooctanediol" (Do not use abbreviations).[2]
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Hazard Checkbox: "Irritant."[1]

Segregation: Ensure the container does NOT contain sharps, glass, or oxidizing solids.

Final Disposal: Transfer to EHS for incineration.

Why Incineration? While not federally regulated as hazardous waste, incineration ensures

complete destruction of the organic framework, preventing environmental accumulation

[1].

Protocol B: Solution Disposal (Reaction Mixtures)
Use this when the diol is dissolved in solvents.

Solvent Identification: The solvent dictates the waste stream, not the diol.[1]

Halogenated Stream (Red Can): If dissolved in Dichloromethane (DCM) or Chloroform.[1]

Limit: Ensure pH is neutral.[1]

Non-Halogenated Stream (Clear/White Can): If dissolved in Methanol, Ethanol, Acetone, or

Ethyl Acetate.[1]

Note: This is the most common stream for this compound.[1]

Aqueous Stream: If dissolved in water or buffers.[1]

Prohibition: Do NOT pour down the sink. Even though the compound is water-soluble,

local Publicowl Treatment Works (POTW) permits rarely allow discharge of non-diagnostic

organic chemicals [2].[1] Collect in "Aqueous Waste" carboys.

Part 4: Spill Management Contingency
Accidents happen. Your response must be calm and calculated.

Figure 2: Spill Response Workflow
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1. Assess Volume & Form 2. Don PPE
(Nitrile + Goggles) 3. Containment 4. Cleanup MethodSolid Spill

Liquid Spill
5. DecontaminationScoop/Sweep

Absorb w/ Vermiculite

Click to download full resolution via product page

Caption: Step-by-step spill response protocol ensuring personnel safety and containment.

Detailed Cleanup Steps:

Isolate: Mark the area.[1]

Dry Spill: Gently sweep using a dustpan and brush.[1] Avoid generating dust (STOT SE 3

respiratory irritant).[1][3] Place in a sealed bag.

Wet Spill: Cover with an inert absorbent (Vermiculite or clay-based kitty litter).[1] Do not use

paper towels if the solvent is flammable, as this increases fire load.

Wash: Clean the surface with soap and water; collect the rinsate as aqueous waste.[1]

Part 5: Regulatory Framework & Compliance
To maintain "Trustworthiness" and "Authority," you must cite the regulations governing these

actions.

RCRA Status:cis-1,2-Cyclooctanediol is not a listed waste (40 CFR Part 261 Subpart D).[1]

However, it is a "Chemical Waste" and must be managed under the "Cradle-to-Grave"

principle [3].[1]

EPA Waste Code: If pure, it carries no specific D-code.[1] If mixed with flammable solvents

(Flash point <60°C), the mixture is D001 (Ignitable).

TSCA: Listed in the TSCA inventory.[1] Ensure use is strictly for R&D or industrial purposes

compliant with TSCA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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